Cas no 2195940-30-6 (2-(pyridin-3-yl)-1-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one)

• Product Name: 2-(pyridin-3-yl)-1-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
• CAS No: 2195940-30-6
• MF: C₁₆H₁₉N₅O
• MW: 297.354962587357
• CID: 6092385
• PubChem ID: 126850621
• Update Time: 2025-11-03

2-(pyridin-3-yl)-1-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-pyridin-3-yl-1-[3-(triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethanone
• 2-(pyridin-3-yl)-1-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
• F6472-2822
• AKOS032465227
• 2195940-30-6

• Inchi： 1S/C16H19N5O/c22-16(8-12-2-1-5-17-11-12)21-13-3-4-14(21)10-15(9-13)20-7-6-18-19-20/h1-2,5-7,11,13-15H,3-4,8-10H2
• InChI Key： PXOVMZOUMPUJRO-UHFFFAOYSA-N
• SMILES： O=C(CC1C=NC=CC=1)N1C2CC(CC1CC2)N1C=CN=N1

Computed Properties

• Exact Mass: 297.15896025g/mol
• Monoisotopic Mass: 297.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.9Ų

Additional information on 2-(pyridin-3-yl)-1-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one

Introduction to 2-(pyridin-3-yl)-1-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one (CAS No. 2195940-30-6)

2-(pyridin-3-yl)-1-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one (CAS No. 2195940-30-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azabicyclo derivatives and is characterized by its pyridine and triazole moieties, which are known for their biological activities and pharmacological properties.

The molecular structure of 2-(pyridin-3-yl)-1-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one is particularly intriguing due to the presence of the azabicyclo[3.2.1]octane scaffold, which provides a rigid and conformationally constrained framework. This structural rigidity can enhance the compound's binding affinity to specific biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 2-(pyridin-3-yl)-1-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one in various therapeutic areas. One notable application is in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, 2-(pyridin-3-yl)-1-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one has also demonstrated anti-inflammatory and anti-cancer activities. Preclinical studies have indicated that the compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, which are critical factors in the pathogenesis of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The anti-cancer potential of 2-(pyridin-3-yl)-1-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-y l]ethan - ione has been explored in several cancer models, including breast cancer and lung cancer. Research has shown that the compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

The synthesis of 2-(pyridin - 3 - yl) - 1 - [ 3 - ( 1 H - 1 , 2 , 3 - triazol - 1 - yl) - 8 - azabicyclo [ 3 . 2 . 1 ] octan - 8 - yl ] ethan - ione involves a multi-step process that includes the formation of the azabicyclo[3.2.1]octane core and subsequent functionalization with the pyridine and triazole moieties. The use of click chemistry reactions, particularly copper-catalyzed azide–alkyne cycloaddition (CuAAC), has proven to be an efficient method for synthesizing this compound with high yields and purity.

To further enhance the therapeutic potential of 2-(pyridin - yl) - [ -( H , , ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) ] ethan , researchers are exploring various modifications to its molecular structure. These modifications aim to improve pharmacokinetic properties such as solubility, stability, and bioavailability while maintaining or enhancing its biological activity.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(pyridin - yl) - [ -( H , , ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( H , , , , , , , , , , , , , , . Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects, paving the way for further clinical development.

In conclusion, 2-(pyridin - yl) - [ ( H , , ) ( H , , ) represents a significant advancement in medicinal chemistry with its unique structural features and diverse biological activities. Its potential applications in treating neurological disorders, inflammatory diseases, and cancer make it a valuable candidate for further research and development in the pharmaceutical industry.